Cas no 2092-55-9 (Acid Alizarin Violet N)

• Product Name: Acid Alizarin Violet N
• CAS No: 2092-55-9
• Molecular Formula: C₁₆H₁₁N₂O₅S-^.Na+
• Molecular Weight: 366.32374
• MDL: MFCD00003889
• CID: 84120
• PubChem ID: 135465078

Acid Alizarin Violet N Properties

Names and Identifiers

• Acid Alizarin Violet N
• 4-Hydroxy-3-(2-hydroxy-1-naphthylazo)benzenesulfonic acid, sodium salt
• Acid Chrome Violet K
• C.I. 15670
• Mordant Violet 5
• acid alizarin violet N (C.I. 15670)
• sodium 4-hydroxy-3-(2-hydroxy-1-naphthalenylazo)benzenesulphonate
• Chrome violet
• acid alizarin violet-5
• C.I. Mordant Violet 5
• chromalvioletb
• chromevioletb
• chromevioletk
• chromevioletr
• diacromovioletn
• diamondcorinthn
• magacromvioletn
• mordant violet-5
• solochrom violet RS
• Chromacid Violet R
• Yodochrome Violet B
• Solochrome Violet R
• Java Chrome Violet B
• Superchrome Violet B
• Symulon Chrome Violet B
• Chrome Violet R
• Durochrome Violet B
• Benzenesulfonic acid, 4-hydroxy-3-((2-hydroxy-1-naphthalenyl)azo)-, monosodium salt
• CAA09255
• Chrome Violet K
• Sodium 4-hydroxy-3-(2-hydroxy-1-naphthalenylazo)benzenesulphonate
• FT-0634031
• Brasilan Chrome Violet B
• Sunchromine Violet B
• Acid Alizarine Violet N
• Cromal Violet B
• Solocrom Violet RS
• Chromaven Violet B
• DTXSID1062172
• Benzenesulfonic acid, 4-hydroxy-3-(2-(2-hydroxy-1-naphthalenyl)diazenyl)-, sodium salt (1:1)
• 2092-55-9
• Hispacrom Violet B
• GZIZTFGVUVFSDD-FTUZMNKQSA-M
• Erio Chrome Violet BA
• Diamond corinth N
• Acid Alizarine Violet
• sodium;4-hydroxy-3-[(2-hydroxynaphthalen-1-yl)diazenyl]benzenesulfonate
• ACIDALIZARINVIOLETN
• SCHEMBL368222
• CHEMBL2028372
• Tertrochrome Violet N
• AKOS015903036
• Chrome Violet B
• Benzenesulfonic acid, 4-hydroxy-3-[(2-hydroxy-1-naphthalenyl)azo]-, monosodium salt
• Erio Chrome Violet BR
• GZIZTFGVUVFSDD-HYNBPGMHSA-M
• Magacrom Violet N
• Diacromo Violet N
• C.I. MORDANT VIOLET 5, MONOSODIUM SALT
• NSC 12453
• Alphacroic Violet B
• Chrome Fast Violet B
• 4-Hydroxy-3-[(2-hydroxy-1-naphthalenyl)azo]-benzenesulfonic acid monosodium salt
• C.I. Mordant Violet 5 (VAN)
• Pontachrome Violet SW
• Omega Chrome Dark Violet D
• MFCD00003889
• AKOS004901495
• Acid Alizarine Violet B
• Chromal Violet B
• NS00045398
• Alizarine Violet N
• Eriochrome Violet B
• EINECS 218-246-4
• Aizen Chrome Violet BH
• Atlantichrome Violet B
• Magracrom Violet N
• sodium (E)-4-hydroxy-3-((2-hydroxynaphthalen-1-yl)diazenyl)benzenesulfonate
• Solochrome Violet RS
• Mitsui Chrome Violet BC
• Acid Chrome Violet N
• Monchrome Violet B

• MDL： MFCD00003889
• InChIKey： GZIZTFGVUVFSDD-HYNBPGMHSA-M
• Inchi： InChI=1S/C16H12N2O5S.Na/c19-14-8-6-11(24(21,22)23)9-13(14)17-18-16-12-4-2-1-3-10(12)5-7-15(16)20;/h1-9,17,19H,(H,21,22,23);/q;+1/p-1/b18-16+;
• SMILES： [Na+].OC1C=CC(S([O-])(=O)=O)=CC=1N/N=C1/C(=O)C=CC2=CC=CC=C/12

Computed Properties

• Exact Mass: 366.02900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 366.029
• Heavy Atom Count: 25
• Complexity: 652
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 2
• Tautomer Count: 11
• Surface Charge: 1
• Topological Polar Surface Area: 116

Experimental Properties

• LogP: 4.65130
• PSA: 130.76000
• Boiling Point: °Cat760mmHg
• Melting Point: >300°C
• Flash Point: °C
• Solubility: Solubility Soluble in water, ethanol
• Color/Form: Red blue powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in water and sulfuric acid solution, slightly soluble in ethanol
• pka: 4.35, 7.4, 9.35(at 25℃)
• λmax: 501nm
• PH: Orange-red (6.5) to violet (9.0)

Acid Alizarin Violet N Security Information

• RTECS：DB7012000
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36; R37; R38
• Dangerous goods sign：
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
• Risk Phrases： 36/37/38
• Signal Word：Warning

Acid Alizarin Violet N Customs Data

• HS CODE：2927000090
• Customs Data：

  China Customs Code:

  2927000090

  Overview:

  2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%